Cas no 1932079-78-1 (tert-butyl (2S,5R)-5-ethyl-2-methyl-piperazine-1-carboxylate)

• Product Name: tert-butyl (2S,5R)-5-ethyl-2-methyl-piperazine-1-carboxylate
• CAS No: 1932079-78-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.33
• CID: 5096020
• PubChem ID: 71464101
• Update Time: 2025-05-26

tert-butyl (2S,5R)-5-ethyl-2-methyl-piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,5R)-5-ethyl-2-methylpiperazine-1-carboxylate
• AT10415
• 1932079-78-1
• SCHEMBL21983036
• MFCD26940216
• AKOS016012333
• CS-0120835
• (2S,5R)-tert-Butyl 5-ethyl-2-methylpiperazine-1-carboxylate
• tert-butyl (2S,5R)-5-ethyl-2-methyl-piperazine-1-carboxylate
• (2S,5R)-1-Boc-5-ethyl-2-methyl-piperazine
• (2S,5R)-tert-Butyl5-ethyl-2-methylpiperazine-1-carboxylate
• AS-70808

• Inchi： 1S/C12H24N2O2/c1-6-10-8-14(9(2)7-13-10)11(15)16-12(3,4)5/h9-10,13H,6-8H2,1-5H3/t9-,10+/m0/s1
• InChI Key： YZHZLLZTMYDRLG-VHSXEESVSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](CC)NC[C@@H]1C

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl (2S,5R)-5-ethyl-2-methyl-piperazine-1-carboxylate

Professional Introduction to Tert-butyl (2S,5R)-5-Ethyl-2-Methyl-Piperazine-1-Carboxylate (CAS No. 1932079-78-1)

Ter-butyl (2S,5R)-5-Ethyl-2-Methyl-piperazine-1-carboxylate, identified by its CAS number 1932079-78-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of chemicals, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this compound, denoted by the (2S,5R) configuration, plays a crucial role in determining its pharmacological properties and interactions within biological systems.

The structure of tert-butyl (2S,5R)-5-Ethyl-2-Methyl-piperazine-1-carboxylate features a piperazine ring substituted with a tert-butyl group at the 1-position, an ethyl group at the 5-position, and a methyl group at the 2-position. This unique arrangement contributes to its distinct chemical and pharmacological profile. The stereochemical configuration at the 2S and 5R positions is particularly significant, as it influences the compound's binding affinity and efficacy when interacting with biological targets.

In recent years, there has been growing interest in piperazine derivatives due to their potential as pharmacophores in drug design. The (2S,5R)-configuration of this compound has been studied for its ability to modulate various biological pathways, including neurotransmitter systems and enzyme inhibition. Preliminary research suggests that this compound may exhibit properties relevant to central nervous system (CNS) disorders, making it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of tert-butyl (2S,5R)-5-Ethyl-2-Methyl-piperazine-1-carboxylate is its potential as a building block for more complex drug molecules. The presence of functional groups such as the carboxylate moiety at the 1-position allows for further chemical modifications, enabling researchers to explore novel derivatives with enhanced pharmacological activity. This flexibility makes it an invaluable tool in synthetic chemistry and drug discovery pipelines.

Recent advancements in computational chemistry have facilitated a deeper understanding of the interactions between this compound and biological targets. Molecular docking studies have shown that tert-butyl (2S,5R)-5-Ethyl-2-Methyl-piperazine-1-carboxylate can interact with specific receptors and enzymes involved in various therapeutic areas. These findings align with emerging research on piperazine derivatives, which highlight their role in modulating neurotransmitter release and receptor function.

The pharmaceutical industry has been particularly keen on exploring piperazine-based compounds due to their versatility and potential therapeutic benefits. The stereochemical purity of (2S,5R)-configuration is a critical factor in ensuring the efficacy and safety of drug candidates. This has driven efforts to develop efficient synthetic routes that preserve the stereochemical integrity of the compound throughout production.

In addition to its pharmacological potential, tert-butyl (2S,5R)-5-Ethyl-2-Methyl-piperazine-1-carboxylate has shown promise in preclinical studies as a tool for understanding disease mechanisms. By interacting with key biological pathways, this compound can provide insights into the development of novel therapeutic strategies. Researchers are particularly interested in its potential applications in neurodegenerative diseases, where modulation of neurotransmitter systems is crucial for treatment.

The synthesis of tert-butyl (2S,5R)-5-Ethyl-2-Methyl-piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and enantiomeric purity. Advances in catalytic methods and asymmetric synthesis have made it possible to produce this compound with increasing efficiency and scalability. These improvements are essential for meeting the demands of pharmaceutical research and development.

As our understanding of biological systems continues to evolve, so does the relevance of compounds like tert-butyl (2S,5R)-5-Ethyl-2-Methyl-piperazine-1-carboxylate. The integration of structural biology, computational modeling, and high-throughput screening technologies has accelerated the discovery process for new drug candidates. This compound remains at the forefront of research due to its unique properties and potential applications across multiple therapeutic areas.

In conclusion,tert-butyl (2S,5R)-5-Ethyl-2-Methyl-piperazine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its specific stereochemistry,(2S,5R)-configuration, and structural features make it a valuable asset in drug discovery efforts aimed at addressing complex diseases. As research progresses,this compound will continue to play a pivotal role in shaping future therapeutic strategies.